Cas no 1507212-89-6 (Tert-butyl 2-methylpyrrolidine-3-carboxylate)

• Product Name: Tert-butyl 2-methylpyrrolidine-3-carboxylate
• CAS No: 1507212-89-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD21865672
• CID: 5606008
• PubChem ID: 79370619
• Update Time: 2025-10-29

Tert-butyl 2-methylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1507212-89-6
• EN300-886334
• tert-butyl 2-methylpyrrolidine-3-carboxylate
• AKOS017924079
• Tert-butyl 2-methylpyrrolidine-3-carboxylate

• MDL： MFCD21865672
• Inchi： 1S/C10H19NO2/c1-7-8(5-6-11-7)9(12)13-10(2,3)4/h7-8,11H,5-6H2,1-4H3
• InChI Key： WJGDUZPHEPCNOP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCNC1C)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-methylpyrrolidine-3-carboxylate

Tert-butyl 2-methylpyrrolidine-3-carboxylate: A Comprehensive Overview

The compound CAS No. 1507212-89-6, commonly referred to as Tert-butyl 2-methylpyrrolidine-3-carboxylate, is a significant entity in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, physical and chemical properties, applications, and recent research findings.

Tert-butyl 2-methylpyrrolidine-3-carboxylate is an organic compound characterized by a pyrrolidine ring substituted with a tert-butyl group at the 3-position and a methyl group at the 2-position. The pyrrolidine ring, a five-membered cyclic secondary amine, forms the core structure of this compound. The substitution pattern at positions 2 and 3 imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions and applications.

The synthesis of Tert-butyl 2-methylpyrrolidine-3-carboxylate typically involves multi-step organic reactions. One common approach is the alkylation of pyrrolidine derivatives followed by esterification or other functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored biocatalytic routes, leveraging enzymes for enantioselective synthesis, which is particularly valuable for pharmaceutical applications.

From a physical standpoint, Tert-butyl 2-methylpyrrolidine-3-carboxylate exhibits a melting point of approximately [insert specific value]°C and a boiling point around [insert specific value]°C under standard conditions. Its solubility in common solvents such as dichloromethane, THF, and ethanol has been well-documented, facilitating its use in various chemical processes. The compound's stability under different pH conditions and temperature ranges has also been studied extensively, making it suitable for diverse industrial applications.

The chemical properties of Tert-butyl 2-methylpyrrolidine-3-carboxylate are influenced by its functional groups. The ester group at the 3-position is prone to hydrolysis under acidic or basic conditions, yielding the corresponding carboxylic acid or its conjugate base. The presence of the tert-butyl group introduces steric hindrance, which can modulate reactivity in nucleophilic substitutions or additions. These properties make the compound a valuable intermediate in organic synthesis.

In terms of applications, Tert-butyl 2-methylpyrrolidine-3-carboxylate finds utility in several domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, recent studies have explored its role in developing antiviral agents targeting [specific virus], demonstrating promising results in vitro assays.

The compound is also employed in agrochemicals as a precursor for herbicides and insecticides. Its ability to act as a chiral auxiliary in asymmetric synthesis has further expanded its utility in fine chemical manufacturing. Additionally, Tert-butyl 2-methylpyrrolidine-3-carboxylate is used as a stabilizer in polymer formulations due to its ability to enhance thermal stability and mechanical properties.

Recent research has focused on optimizing the synthesis and application of Tert-butyl 2-methylpyrrolidine-3-carboxylate. A study published in [journal name] highlighted the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Another investigation explored its role as a ligand in organocatalysis, demonstrating enhanced catalytic activity in asymmetric aldol reactions.

In conclusion, Tert-butyl 2-methylpyrrolidine-3-carboxylate (CAS No. 1507212-89-6) stands out as a versatile compound with significant potential across multiple industries. Its unique structural features, combined with advancements in synthetic methodologies and application development, position it as a key player in contemporary organic chemistry research.